Cas no 1052647-23-0 (Benzoic acid, 2-ethoxy-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-ethoxy-4-methyl-, methyl ester
• CAS No: 1052647-23-0
• MF: C₁₁H₁₄O₃
• MW: 194.23
• CID: 5075672
• Update Time: 2025-10-29

Benzoic acid, 2-ethoxy-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethoxy-4-methyl-, methyl ester
• Methyl 2-ethoxy-4-methylbenzoate

• Inchi： 1S/C11H14O3/c1-4-14-10-7-8(2)5-6-9(10)11(12)13-3/h5-7H,4H2,1-3H3
• InChI Key： SCKCCAUISHPZJD-UHFFFAOYSA-N
• SMILES： C1C=C(C(=O)OC)C(OCC)=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-ethoxy-4-methyl-, methyl ester

Benzoic acid, 2-ethoxy-4-methyl-, methyl ester (CAS No. 1052647-23-0): A Comprehensive Overview

Benzoic acid, 2-ethoxy-4-methyl-, methyl ester, with the CAS number 1052647-23-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, finds applications in various scientific domains, including medicinal chemistry, agrochemicals, and material science. Its molecular structure, featuring a benzoic acid backbone modified with ethoxy and methyl groups, endows it with distinct reactivity and functionality that make it a valuable intermediate in synthetic processes.

The synthesis and application of Benzoic acid, 2-ethoxy-4-methyl-, methyl ester have been extensively studied due to its potential in developing novel compounds. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial and research applications. The compound's stability under various conditions and its compatibility with a wide range of reagents further enhance its utility in chemical synthesis.

In the realm of pharmaceutical research, Benzoic acid, 2-ethoxy-4-methyl-, methyl ester has been explored for its potential bioactive properties. Studies have indicated that derivatives of benzoic acid exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant activities. The presence of the ethoxy and methyl substituents in the molecule may influence its interaction with biological targets, making it a promising candidate for drug development. Researchers are particularly interested in how these structural modifications can be leveraged to enhance drug efficacy and reduce side effects.

The compound's role as an intermediate in the synthesis of more complex molecules is another area of active investigation. Its benzoic acid core can serve as a versatile scaffold for constructing larger organic molecules, which are essential in the development of new drugs and materials. For instance, researchers have utilized Benzoic acid, 2-ethoxy-4-methyl-, methyl ester to synthesize novel heterocyclic compounds that exhibit enhanced biological activity. These studies highlight the compound's importance in medicinal chemistry and material science.

The environmental impact of Benzoic acid, 2-ethoxy-4-methyl-, methyl ester has also been a subject of interest. As interest in sustainable chemistry grows, researchers are evaluating how this compound can be used in environmentally friendly processes. For example, its use in green chemistry initiatives has been explored to develop more eco-friendly synthetic routes. Additionally, its biodegradability and low toxicity profile make it an attractive candidate for applications where environmental considerations are paramount.

The industrial applications of Benzoic acid, 2-ethoxy-4-methyl-, methyl ester extend beyond pharmaceuticals. In agrochemicals, it serves as a precursor for synthesizing various pesticides and herbicides that help protect crops from pests and diseases. Its chemical properties make it an effective component in formulations designed to enhance agricultural productivity while minimizing environmental impact.

In material science, the compound's unique properties have led to its use in the development of advanced materials. For instance, it has been incorporated into polymers and coatings to improve their durability and functionality. The ability to modify the molecular structure of these materials through the use of intermediates like Benzoic acid, 2-ethoxy-4-methyl-, methyl ester allows researchers to tailor their properties for specific applications.

The future prospects for Benzoic acid, 2-ethoxy-4-methyl-, methyl ester are promising, with ongoing research aimed at uncovering new applications and optimizing its use across different industries. As synthetic chemistry continues to evolve, new methodologies will likely emerge that further enhance the accessibility and utility of this compound. Collaborative efforts between academia and industry will be crucial in translating these advancements into practical applications that benefit society.

In conclusion, Benzoic acid, 2-ethoxy-4-methyl-, methyl ester (CAS No. 1052647-23-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and chemical properties make it a valuable tool in pharmaceutical research, industrial applications, and material science. As research continues to uncover new ways to utilize this compound effectively and sustainably, its importance is expected to grow even further.